Cas no 1332765-61-3 ((R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride)

• Product Name: (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride
• CAS No: 1332765-61-3
• MF: C₉H₂₂Cl₂N₂
• MW: 229.190380573273
• CID: 4787886
• Update Time: 2025-11-03

(R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride
• (R)-N-Isobutylpiperidin-3-amine dihydrochloride
• (R)-N-(2-Methylpropyl)piperidin-3-aminedihydrochloride

• Inchi： 1S/C9H20N2.2ClH/c1-8(2)6-11-9-4-3-5-10-7-9;;/h8-11H,3-7H2,1-2H3;2*1H/t9-;;/m1../s1
• InChI Key： HBBTZLXSZLVOLS-KLQYNRQASA-N
• SMILES： Cl.Cl.N(CC(C)C)[C@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 102
• Topological Polar Surface Area: 24.1

Additional information on (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride

Introduction to (R)-N-(2-Methylpropyl)piperidin-3-amine Dihydrochloride (CAS No. 1332765-61-3)

The compound (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride, with the CAS number 1332765-61-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in drug design and material science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications. The stereochemistry of the molecule, particularly the (R) configuration at the chiral center, plays a crucial role in its pharmacokinetic properties and biological activity.

The structure of (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride consists of a piperidine ring with an N-substituted side chain and an amine group at the third position of the ring. This arrangement imparts unique electronic and steric properties to the molecule, which are essential for its interactions with biological targets.

In terms of physical properties, this compound exhibits a high degree of solubility in polar solvents due to the presence of hydrophilic groups. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing critical data for its storage and handling.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, amine alkylation, and acid-base neutralization. Recent studies have focused on optimizing these steps to enhance yield and purity, leveraging green chemistry principles to minimize environmental impact.

Applications of (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride span across various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, this compound serves as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as central nervous system disorders and cardiovascular diseases.

Emerging research has highlighted the potential of this compound as a building block for constructing complex molecular architectures with tailored functionalities. For instance, its use in click chemistry reactions has opened new avenues for rapid drug discovery and materials development.

In conclusion, (R)-N-(2-Methylpropyl)piperidin-3-amine dihydrochloride (CAS No. 1332765-61-3) stands out as a versatile molecule with promising applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly contribute to further advancements in science and technology.